(2S)-2-(2,6-dimethylphenyl)pyrrolidine
Overview
Description
(2S)-2-(2,6-dimethylphenyl)pyrrolidine is a chemical compound that belongs to the class of pyrrolidine derivatives. It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound has gained significant attention due to its potential applications in medicinal chemistry and drug discovery.
Mechanism of Action
The mechanism of action of (2S)-2-(2,6-dimethylphenyl)pyrrolidine is not well understood. However, it has been reported to exhibit its anticonvulsant activity by blocking voltage-gated sodium channels. It has also been suggested to exhibit its analgesic and anti-inflammatory activities by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been reported to exhibit anticonvulsant, analgesic, and anti-inflammatory activities. It has also been studied for its potential as a dopamine transporter inhibitor. However, the biochemical and physiological effects of this compound are not well understood.
Advantages and Limitations for Lab Experiments
The advantages of using (2S)-2-(2,6-dimethylphenyl)pyrrolidine in lab experiments include its high purity and availability. This compound is also relatively easy to synthesize, making it a cost-effective option for researchers. However, the limitations of using this compound in lab experiments include its potential toxicity and lack of understanding of its mechanism of action.
Future Directions
There are several future directions for the research and development of (2S)-2-(2,6-dimethylphenyl)pyrrolidine. One potential direction is the investigation of its potential as a dopamine transporter inhibitor for the treatment of Parkinson's disease and ADHD. Another direction is the exploration of its potential as a chiral building block in the synthesis of various pharmaceuticals and agrochemicals. Additionally, further studies are needed to understand the mechanism of action and biochemical and physiological effects of this compound.
Scientific Research Applications
(2S)-2-(2,6-dimethylphenyl)pyrrolidine has potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit anticonvulsant, analgesic, and anti-inflammatory activities. This compound has also been investigated for its potential as a dopamine transporter inhibitor. Dopamine transporter inhibitors are used in the treatment of various neurological disorders, including Parkinson's disease and attention deficit hyperactivity disorder (ADHD). This compound has also been studied for its potential as a chiral building block in the synthesis of various pharmaceuticals and agrochemicals.
properties
IUPAC Name |
(2S)-2-(2,6-dimethylphenyl)pyrrolidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N/c1-9-5-3-6-10(2)12(9)11-7-4-8-13-11/h3,5-6,11,13H,4,7-8H2,1-2H3/t11-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDBWPROXDXLPDU-NSHDSACASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)C2CCCN2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)C)[C@@H]2CCCN2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.